Cas no 89-36-1 (3-Methyl-1-(4-sulfophenyl)-2-pyrazolin-5-one)

3-Methyl-1-(4-sulfophenyl)-2-pyrazolin-5-one Properties

Names and Identifiers

• 4-(3-Methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)benzenesulfonic acid
• 3-Methyl-1-(4-sulfophenyl)-5-pyrazolone
• 4-(4,5-Dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)-benzenesulfonic acid
• 1-(4-Sulfophenyl)-3-methyl-5-pyrazolone
• 3-Methyl-1-(4-sulfophenyl)-2-pyrazolin-5-one
• 1-(4-sulfophenyl)-3-methyl-2-pyrazoline-5-one
• 1-(p-Sulfophenyl)-3-methyl-pyrazolon-(5)
• 4-(3-methyl-5-oxo-2,5-dihydro-pyrazol-1-yl)-benzenesulfonic acid
• 4-(3-Methyl-5-oxo-2-pyrazolin-1-yl)benzolsulfonsaeure
• 4-(3-methyl-5-oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid
• 4-acid pyrazolone
• PHENYLMETHYLPYRAZOLE-4-ACID
• PSMP
• p-SMP (1 : 4 SPMP)
• PYRAZOLINE G
• PYRAZOLONE G
• SMP
• SPMP
• 1-(4'-Sulfophenyl)-3-methyl-5-pyrazolone
• Benzenesulfonic acid, 4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)-
• 3-Methyl-1-phenyl-5-pyrazolone-4'-sulfonic acid
• 4-(3-Methyl-5-oxo-2-pyrazolin-1-yl)benzenesulphonic acid
• Benzenesulfonic acid, p-(3-methyl-5-oxo-2-pyrazolin-1-yl)-
• NSC4752
• 1-(4- Sulphophenyl)-3-methy
• NCGC00256170-01
• Q27263221
• NSC 26429
• 4-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)benzene-1-sulfonic acid
• 4-(3-Methyl-5-oxo-2-pyrazolin-1-yl)-benzenesulfonic acid
• CAS-89-36-1
• UNII-60DZB69URT
• DTXCID8024999
• 3-Methyl-1-(sulfophenyl)-2-pyrazolin-5-on
• 1-(4-sulphophenyl) 3-methyl-2-pyrazolin-5-one
• 4-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)-1-benzenesulfonic acid
• DTXSID0044999
• D91279
• 1-(4- Sulphophenyl)-3-methyl-5-pyrazolone
• AC-18395
• M0090
• CS-W014611
• CHEBI:192663
• AI3-08532
• SCHEMBL2223232
• STK366130
• AKOS000295284
• EC 201-901-3
• CWJQQASJVVAXKL-UHFFFAOYSA-N
• 5-chloro-6-methoxypyridin-3-yl-3-boronic?acid
• LS-07401
• 89-36-1
• Tox21_301281
• 4-(3-Methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)benzenesulfonicacid
• FT-0605778
• NSC26429
• W-100376
• MFCD00020756
• 4-(3-methyl-5-oxo-4H-pyrazol-1-yl)benzenesulonic acid
• 4-(3-Methyl-5-oxo-2-pyrazolin-1-yl)benzenesulfonic acid
• 4-(3-methyl-5-oxo-4H-pyrazol-1-yl)benzenesulfonic acid
• EINECS 201-901-3
• 4-(4,5-Dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)benzenesulfonic acid (ACI)
• Benzenesulfonic acid, p-(3-methyl-5-oxo-2-pyrazolin-1-yl)- (7CI, 8CI)
• 1-(4′-Sulfophenyl)-3-methyl-5-pyrazolone
• 1-(p-Sulfophenyl)-3-methyl-5-pyrazolone
• 1-(p-Sulfophenyl)-3-methylpyrazolin-5-one
• 3-Methyl-1-(4-sulfophenyl)pyrazolin-5-one
• 3-Methyl-1-(4′-sulfophenyl)-5-pyrazolone
• 3-Methyl-1-(p-sulfophenyl)-2-pyrazolin-5-one
• 3-Methyl-1-(p-sulfophenyl)-5-pyrazolone
• 3-Methyl-1-phenyl-5-pyrazolone-4′-sulfonic acid
• NSC 4752
• p-(3-Methyl-5-oxo-2-pyrazolin-1-yl)benzenesulfonic acid
• NS00003586
• ALBB-023497
• +Expand

• MDL： MFCD00020756
• InChIKey： CWJQQASJVVAXKL-UHFFFAOYSA-N
• Inchi： 1S/C10H10N2O4S/c1-7-6-10(13)12(11-7)8-2-4-9(5-3-8)17(14,15)16/h2-5H,6H2,1H3,(H,14,15,16)
• SMILES： O=C1CC(C)=NN1C1C=CC(S(O)(=O)=O)=CC=1

Computed Properties

• Exact Mass: 254.03600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 254.036
• Heavy Atom Count: 17
• Complexity: 443
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 95.4

Experimental Properties

• LogP: 1.62730
• PSA: 95.42000
• Refractive Index: 1.5650 (estimate)
• Water Partition Coefficient: 5G/L(20ºC)
• Boiling Point: 477 °C
• Melting Point: >252 °C (dec.) (lit.)
• Color/Form: Beige powder
• Solubility: It is slightly soluble in hot water, slightly soluble in cold water, soluble in liquid alkali, and poorly soluble in ethanol, acetic acid, and diethyl ether.
• Density: 1.4456 (rough estimate)

3-Methyl-1-(4-sulfophenyl)-2-pyrazolin-5-one Security Information

• Symbol: GHS05
• WGK Germany：1
• Safety Instruction： S26-S36/37/39-S45
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 1759 8/PG 2
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• PackingGroup：II
• Risk Phrases： 34
• Signal Word：Danger
• HazardClass：8

3-Methyl-1-(4-sulfophenyl)-2-pyrazolin-5-one Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone